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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

Introduction: Pigment Violet 32 is a synthetic organic pigment belonging to the

benzimidazolone class, recognized for its brilliant bordeaux hue and robust performance

characteristics.[1][2] Its chemical formula is C27H24N6O7S and its CAS number is 12225-08-0.

[3] This pigment, also known by trade names such as Permanent Bordeaux HF3R and

Graphtol Bordeaux HF3R, offers a combination of high color strength, excellent lightfastness,

and good resistance properties, making it a suitable candidate for demanding high-

performance coating applications.[4][5] This document provides detailed application notes and

experimental protocols for researchers and scientists in the field of coatings development.

Key Performance Characteristics
Pigment Violet 32 exhibits a range of properties that make it well-suited for high-performance

coatings where durability and color stability are critical. These properties include excellent light

and weather fastness, thermal stability, and resistance to various chemicals.

Table 1: Summary of Quantitative Data for Pigment Violet 32
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Property Value Source(s)

Lightfastness (BWS) 7-8 (on a scale of 1-8) [6][5]

Heat Stability 200°C - 250°C [6][4][5]

Water Resistance 5 (on a scale of 1-5) [6][5]

Acid Resistance 5 (on a scale of 1-5) [6][4][5]

Alkali Resistance 5 (on a scale of 1-5) [6][4][5]

Density 1.48 - 1.78 g/cm³ [2][4]

Average Particle Size 155 - 170 nm [2][4]

Oil Absorption 81 - 97 g/100g [2][6]

Application Areas
The robust properties of Pigment Violet 32 allow for its use in a variety of high-performance

coating systems, including:

Automotive Coatings: Its excellent lightfastness and weather resistance make it suitable for

automotive finishes.

Industrial Coatings: It is used in coatings for machinery, equipment, and building materials

where durability is paramount.[6]

Plastics and Rubber: The pigment's high heat stability allows it to be incorporated into

various plastic and rubber applications, including films and cable sheathing.[7][4][8]

Printing Inks: It is recommended for both solvent- and water-based packaging gravure and

flexographic printing inks due to its excellent fastness properties.[2]

Experimental Protocol: Evaluation of Pigment Violet
32 in a High-Performance Polyurethane Coating
This protocol outlines a standard procedure for incorporating and evaluating Pigment Violet 32

in a two-component polyurethane topcoat system.
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1. Materials and Equipment:

Pigment Violet 32

Two-component acrylic-polyurethane clear coat system (resin and hardener)

Appropriate solvent blend (e.g., butyl acetate, xylene)

High-speed disperser with a Cowles blade

Bead mill (optional, for finer dispersion)

Automatic film applicator

Substrate panels (e.g., phosphated steel, aluminum)

Glossmeter

Colorimeter (spectrophotometer)

Weathering chamber (QUV or Xenon arc)

Cross-hatch adhesion tester

Chemical resistance testing reagents (e.g., 10% HCl, 10% NaOH, gasoline, ethanol)

2. Pigment Dispersion (Mill Base Formulation):

Objective: To achieve a fine and stable dispersion of Pigment Violet 32 in the resin system.

Procedure:

In a suitable mixing vessel, combine the acrylic resin component and a portion of the

solvent blend.

While under low-speed agitation, gradually add Pigment Violet 32 to the resin-solvent

mixture.
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Once the pigment is wetted, increase the speed of the high-speed disperser to the

recommended tip speed for the vessel size to achieve a vortex.

Disperse for 20-30 minutes, monitoring the temperature to ensure it does not exceed

50°C.

Check the fineness of grind using a Hegman gauge. A reading of 6-7 is typically

acceptable for high-gloss topcoats.

If a finer dispersion is required, pass the mill base through a bead mill.

3. Coating Formulation (Let-Down):

Objective: To formulate the final pigmented coating.

Procedure:

In a separate vessel, add the remaining acrylic resin and solvent.

Under slow agitation, add the prepared Pigment Violet 32 mill base to the let-down resin.

Mix thoroughly until the mixture is homogeneous.

Just before application, add the polyurethane hardener at the manufacturer's

recommended ratio. Mix well.

4. Film Application and Curing:

Objective: To apply a uniform coating film for testing.

Procedure:

Apply the formulated paint to the prepared substrate panels using an automatic film

applicator to ensure a consistent dry film thickness (e.g., 40-50 µm).

Allow the coated panels to flash off for the recommended time (typically 10-15 minutes at

ambient temperature).
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Cure the panels according to the coating manufacturer's specifications (e.g., 30 minutes at

80°C or 7 days at ambient temperature).

5. Performance Evaluation:

Objective: To assess the key performance properties of the coating containing Pigment Violet

32.

Tests:

Color Measurement: Use a colorimeter to measure the Lab* values of the initial cured

coating.

Gloss Measurement: Measure the 60° and 20° gloss of the coating.

Adhesion: Perform a cross-hatch adhesion test according to ASTM D3359.

Chemical Resistance: Spot test the coating with various chemicals for a specified duration

(e.g., 24 hours), then check for any discoloration, blistering, or loss of adhesion.

Accelerated Weathering: Expose the coated panels in a QUV or Xenon arc weathering

chamber according to a relevant standard (e.g., ASTM G154 or G155). Periodically

measure color and gloss changes to evaluate weather resistance.

Visualizations
The following diagrams illustrate the experimental workflow and the property relationships of

Pigment Violet 32.
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Caption: Experimental workflow for evaluating Pigment Violet 32.
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Pigment Violet 32 Properties High-Performance Coating Attributes

High Lightfastness (7-8) Color Retention

Good Heat Stability (200-250°C) Application Versatility

Excellent Chemical Resistance

Durability & LongevityHigh Color Strength Vibrant Finish
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Caption: Relationship between Pigment Violet 32 properties and coating performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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